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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the glass transition temperature (Tg), a

critical physical property of Aquacoat® ECD films. Aquacoat® ECD, an aqueous colloidal

dispersion of ethylcellulose, is widely used for sustained-release coatings, moisture barriers,

and taste-masking applications in the pharmaceutical industry.[1][2][3] The Tg is a pivotal

parameter that influences the mechanical properties, film formation process, and stability of the

final coated dosage form. Understanding and controlling the Tg is essential for achieving

optimal coating performance and reproducible drug release profiles.

The Core Concept: Glass Transition Temperature
(Tg)
The glass transition temperature (Tg) is the temperature at which a polymer transitions from a

hard, rigid, "glassy" state to a more flexible, pliable, "rubbery" state.[4][5] This transition is not a

sharp melting point but occurs over a temperature range.[4] For film-coating polymers like

ethylcellulose, the Tg dictates the minimum film formation temperature (MFT) and the

conditions required for the polymer particles to coalesce into a continuous, uniform film.[6][7][8]

Processing above the Tg is crucial to ensure the mobility of polymer chains, which facilitates

the formation of a stable and functional film barrier.[7][9][10]
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Factors Influencing the Glass Transition
Temperature of Aquacoat® ECD Films
The inherent Tg of pure ethylcellulose is quite high, making unplasticized films brittle and

unsuitable for coating.[11][12] Therefore, several formulation and processing factors must be

carefully controlled to modify the Tg to a practical working range. These factors are interrelated

and collectively determine the final properties of the Aquacoat® ECD film.
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Caption: Key factors influencing the Tg of Aquacoat® ECD films.

2.1 Base Polymer: Ethylcellulose Pure ethylcellulose has a high glass transition temperature,

reported to be approximately 129°C to 135°C.[12][13][14] This high Tg, combined with a
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minimum film-forming temperature (MFT) of around 75°C, results in extremely brittle films when

no plasticizer is added.[11][12]

2.2 Plasticizers The addition of a plasticizer is essential to lower the Tg of Aquacoat® ECD,

thereby reducing its MFT and improving the flexibility and workability of the film.[7][8][15][16]

Plasticizers are small molecules that position themselves between the polymer chains,

increasing intermolecular space and allowing the chains to move more freely.

Effect of Concentration: Increasing the plasticizer concentration generally leads to a greater

reduction in the Tg.[6][15] For example, the MFT of Aquacoat® ECD can be decreased from

81°C to about 30°C with the addition of 20% dibutyl sebacate (DBS).[6]

Type of Plasticizer: The effectiveness of a plasticizer is influenced by its compatibility with the

polymer, often predicted by comparing their solubility parameters.[13][14] Plasticizers with

solubility parameters similar to ethylcellulose (approx. 20 MPa⁰.⁵) tend to have a more

pronounced effect on Tg suppression.[13] Water-soluble plasticizers like triethyl citrate (TEC)

can produce a more hydrophilic film and faster drug dissolution, while water-insoluble

plasticizers like DBS help retain the film's hydrophobicity.[8]

2.3 Curing Conditions and Coalescence Proper curing, which involves exposing the coated

product to elevated temperature and humidity, is critical for complete coalescence of the

polymer particles.[11][12] This process must occur at a temperature above the Tg of the

plasticized film to ensure that the polymer spheres fuse into a dense, continuous membrane.[7]

[9] Incomplete coalescence can lead to changes in film permeability during storage as the

particles slowly continue to fuse, altering the drug release rate.[8]

2.4 Other Formulation Additives Blending Aquacoat® ECD with other polymers can also

modify the final Tg. For instance, blending with a low-Tg polymer like Eudragit® NE 30D (Tg ≈

-8°C) can plasticize the Aquacoat® ECD film to some extent.[11][12]

Quantitative Data Summary: Tg of Aquacoat® ECD
Films
The following table summarizes the glass transition temperatures of Aquacoat® ECD under

various formulation conditions as reported in the literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.scielo.br/j/bjps/a/JKP9PPGhSgBXQPnbRjk8ScH/?lang=en
https://pdfs.semanticscholar.org/a7fd/ba2ab85ae1fa18e6dd0c689bf21fe674b723.pdf
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://dacemirror.sci-hub.st/journal-article/16da245980aefa690667328f5773c942/10.1016@s0378-51739800327-5.pdf
https://www.pharmtech.com/view/ethyl-cellulose-aqueous-dispersion-coating-system-oral-sustained-release-dosage-forms
https://pmc.ncbi.nlm.nih.gov/articles/PMC3225517/
https://sites.ualberta.ca/~csps/JPPS6(3)/P.Heng/ethylcellulose.htm
https://www.researchgate.net/publication/232052613_Properties_of_Aqueous_Plastic_Izer-Containing_Ethyl_Cellulose_Dispersions_and_Prepared_Films_in_Respect_to_the_Production_of_oral_Extended_Release_Formulations
https://pmc.ncbi.nlm.nih.gov/articles/PMC3225517/
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.researchgate.net/publication/232052613_Properties_of_Aqueous_Plastic_Izer-Containing_Ethyl_Cellulose_Dispersions_and_Prepared_Films_in_Respect_to_the_Production_of_oral_Extended_Release_Formulations
https://www.researchgate.net/publication/237345508_Evaluation_of_Alternative_Plasticizers_for_SureleaseR_an_Aqueous_Ethylcellulose_Dispersion_for_Modified_Release_Film-Coating
https://ediss.sub.uni-hamburg.de/bitstream/ediss/3416/1/dissertation.pdf
https://www.researchgate.net/publication/237345508_Evaluation_of_Alternative_Plasticizers_for_SureleaseR_an_Aqueous_Ethylcellulose_Dispersion_for_Modified_Release_Film-Coating
https://www.pharmtech.com/view/ethyl-cellulose-aqueous-dispersion-coating-system-oral-sustained-release-dosage-forms
https://www.scielo.br/j/bjps/a/JKP9PPGhSgBXQPnbRjk8ScH/?lang=en
https://pdfs.semanticscholar.org/a7fd/ba2ab85ae1fa18e6dd0c689bf21fe674b723.pdf
https://dacemirror.sci-hub.st/journal-article/16da245980aefa690667328f5773c942/10.1016@s0378-51739800327-5.pdf
https://www.freundglobal.com/wp-content/uploads/2019/07/Investigation-of-Plasticizer-Selection-for-Extended-Release-Multiparticulates-Using-Powder-Layering-with-Novel-High-Productivity-Grade-of-Ethylcellulose-Poster-2016.pdf
https://www.pharmtech.com/view/ethyl-cellulose-aqueous-dispersion-coating-system-oral-sustained-release-dosage-forms
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.scielo.br/j/bjps/a/JKP9PPGhSgBXQPnbRjk8ScH/?lang=en
https://pdfs.semanticscholar.org/a7fd/ba2ab85ae1fa18e6dd0c689bf21fe674b723.pdf
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.benchchem.com/product/b1343952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation

Glass
Transition
Temperature
(Tg)

Minimum Film
Forming Temp.
(MFT)

Analytical
Method

Reference(s)

Aquacoat® ECD

(Unplasticized)
135°C 75°C Not Specified [11][12]

Aquacoat® ECD

(Unplasticized)
129°C 77°C Not Specified [7][14]

Aquacoat® ECD

+ 20% w/w

Dibutyl Sebacate

(DBS)

44°C ~30°C Not Specified [6][14]

Aquacoat® ECD

+ 20% w/w

Diethyl Phthalate

(DEP)

44°C - Not Specified [14]

Aquacoat® ECD

+ 20% w/w

Triethyl Citrate

(TEC)

36°C - Not Specified [14]

Blend: Eudragit®

NE 30D :

Aquacoat® ECD

(25:75)

123°C - 125°C - Not Specified [12]

Experimental Protocols for Tg Determination
The glass transition temperature of polymer films is typically determined using thermal analysis

techniques. Differential Scanning Calorimetry (DSC) and Dynamic Mechanical Thermal

Analysis (DMTA) are two of the most common methods.[4][15][17][18]
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Sample Preparation
(Cast Film)

Method 1: DSC Method 2: DMTA

1. Hermetically seal sample (5-10mg)
2. Heat/Cool/Heat cycle (-50°C to 180°C)

3. Ramp rate: 10°C/min

Procedure

1. Cut film strip to dimensions
2. Apply oscillating force (e.g., 1 Hz)

3. Ramp temperature
4. Measure storage & loss modulus

Procedure

Result: Step change in heat flow
Tg = Midpoint of transition

Analysis

Result: Peak in tan δ curve
(Loss Modulus / Storage Modulus)

Analysis

Click to download full resolution via product page

Caption: General workflows for determining Tg via DSC and DMTA.

4.1 Differential Scanning Calorimetry (DSC) DSC measures the difference in heat flow required

to increase the temperature of a sample and a reference as a function of temperature. The

glass transition is observed as a step-like change in the heat flow curve.

Apparatus: Differential Scanning Calorimeter.

Sample Preparation: A small amount of the prepared polymer film (typically 5-10 mg) is

accurately weighed and hermetically sealed in an aluminum pan.

Typical Protocol:

The sample is subjected to a heat-cool-heat cycle to erase its thermal history.
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An initial heating scan is performed, for example, from ambient temperature to 180°C at a

rate of 10°C/min.

The sample is then quench-cooled to a low temperature (e.g., -50°C).

A second heating scan is performed at the same rate (e.g., 10°C/min) up to 180°C.

Data Analysis: The Tg is determined from the second heating scan. It is typically reported as

the midpoint of the step transition in the heat flow signal.[4]

4.2 Dynamic Mechanical Thermal Analysis (DMTA) DMTA is a highly sensitive technique that

measures the mechanical properties (modulus and damping) of a material as it is deformed

under a periodic stress while the temperature is varied.

Apparatus: Dynamic Mechanical Thermal Analyzer.

Sample Preparation: Free films are cast and dried, then cut into uniform rectangular strips of

specific dimensions (e.g., 10mm x 50mm).

Typical Protocol:

The film strip is clamped into the instrument's grips.

An oscillating (sinusoidal) strain is applied to the sample at a fixed frequency (e.g., 1 Hz).

The temperature is ramped across the region of interest at a controlled rate (e.g., 3-

5°C/min).

The instrument measures the storage modulus (E'), representing the elastic portion, and

the loss modulus (E''), representing the viscous portion of the material's response.

Data Analysis: The glass transition is identified as the peak of the tan delta (tan δ) curve,

where tan δ = E'' / E'. This peak represents the temperature of maximum energy dissipation

in the polymer.

Conclusion
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The glass transition temperature is a fundamental property of Aquacoat® ECD films that is

critical to their function as a pharmaceutical coating. The inherently high Tg of the base

ethylcellulose polymer necessitates the use of plasticizers to enable film formation at practical

processing temperatures. The choice of plasticizer, its concentration, and the curing conditions

are key levers that formulation scientists can use to manipulate the film's Tg and, consequently,

its mechanical properties and drug release characteristics. A thorough understanding and

precise control of these factors, verified by appropriate analytical methods like DSC or DMTA,

are essential for the development of robust, stable, and effective sustained-release dosage

forms using Aquacoat® ECD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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